Cas no 634611-51-1 (5-ethyl-2-hydrazinylpyrimidine)

5-Ethyl-2-hydrazinylpyrimidine is a pyrimidine derivative featuring a hydrazine substituent at the 2-position and an ethyl group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. Its hydrazine moiety enables condensation reactions, facilitating the formation of fused pyrimidine systems or hydrazone derivatives. The ethyl group enhances lipophilicity, potentially improving bioavailability in drug design applications. This reagent is valued for its reactivity in nucleophilic substitution and cyclization reactions, making it useful in medicinal chemistry research. Proper handling is advised due to the hydrazine functionality, which may pose reactivity and stability concerns under certain conditions.
5-ethyl-2-hydrazinylpyrimidine structure
634611-51-1 structure
Product Name:5-ethyl-2-hydrazinylpyrimidine
CAS No:634611-51-1
MF:C6H10N4
MW:138.17040014267
CID:1018186
PubChem ID:45080062
Update Time:2025-10-19

5-ethyl-2-hydrazinylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone, 5-ethyl-, hydrazone (9CI)
    • 5-ethyl-2-hydrazinylpyrimidine
    • DA-37392
    • UZCLGZIYBOALSG-UHFFFAOYSA-N
    • AKOS006333489
    • SB12897
    • (5-ethylpyrimidin-2-yl)hydrazine
    • 5-Ethyl-2-hydrazinopyrimidine
    • SCHEMBL959299
    • 2-Hydrazino-5-ethylpyrimidine
    • 634611-51-1
    • CS-0184462
    • Inchi: 1S/C6H10N4/c1-2-5-3-8-6(10-7)9-4-5/h3-4H,2,7H2,1H3,(H,8,9,10)
    • InChI Key: UZCLGZIYBOALSG-UHFFFAOYSA-N
    • SMILES: N1C(NN)=NC=C(C=1)CC

Computed Properties

  • Exact Mass: 138.090546336g/mol
  • Monoisotopic Mass: 138.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.8Ų

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Additional information on 5-ethyl-2-hydrazinylpyrimidine

5-Ethyl-2-Hydrazinylpyrimidine: A Comprehensive Overview

5-Ethyl-2-hydrazinylpyrimidine (CAS No. 634611-51-1) is a fascinating organic compound with a unique chemical structure that has garnered significant attention in the scientific community. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The presence of a hydrazine group (-NHNH2) at the 2-position and an ethyl group at the 5-position introduces interesting chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 5-ethyl-2-hydrazinylpyrimidine involves a series of well-established organic reactions, such as nucleophilic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, to enhance the efficiency and sustainability of its production. These advancements not only reduce environmental impact but also pave the way for large-scale manufacturing.

One of the most promising applications of 5-ethyl-2-hydrazinylpyrimidine lies in its potential as a precursor for drug development. Pyrimidine derivatives are well-known for their role in antiviral, anticancer, and anti-inflammatory therapies. For instance, uracil and thymine, which are pyrimidine derivatives, are essential components of nucleic acids and have been extensively studied for their therapeutic potential. Similarly, 5-ethyl-2-hydrazinylpyrimidine has shown promise as a building block for designing novel bioactive molecules.

Recent research has highlighted the ability of 5-ethyl-2-hydrazinylpyrimidine to act as a ligand in metalloorganic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional properties, such as high surface area, porosity, and selectivity, making them ideal candidates for gas storage, catalysis, and sensing applications. The hydrazine group in 5-ethyl-2-hydrazinylpyrimidine provides multiple coordination sites for metal ions, enabling the formation of stable and functional MOFs.

In addition to its role in materials science, 5-ethyl-2-hydrazinylpyrimidine has been investigated for its biological activity. Studies have demonstrated that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to inhibit key enzymes involved in inflammatory pathways makes it a candidate for anti-inflammatory drug development.

The structural versatility of 5-ethyl-2-hydrazinylpyrimidine allows for further functionalization to tailor its properties for specific applications. For example, introducing additional substituents can enhance its solubility, stability, or bioavailability. Researchers have explored various substitution patterns to optimize these properties while maintaining or improving bioactivity.

From an environmental standpoint, understanding the fate and behavior of 5-ethyl-2-hydrazinylpyrimidine in natural systems is crucial for assessing its safety and sustainability. Studies have shown that this compound undergoes degradation under certain environmental conditions, such as UV light exposure or microbial activity. However, further research is needed to fully characterize its environmental impact and develop strategies for safe disposal or recycling.

In conclusion, 5-Ethyl-2-Hydrazinylpyrimidine (CAS No. 634611-51-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable building block in drug discovery, materials science, and other areas of research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.

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